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Compound of Interest

Compound Name: Caracemide

Cat. No.: B1668298

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidance, and disposal plans for
the handling of Caracemide. The following procedures are designed to ensure the safety of
laboratory personnel and to minimize environmental impact.

Immediate Safety and Handling Precautions

Caracemide is an investigational antitumor agent and should be handled with care in a well-
ventilated laboratory setting. It is crucial to avoid the formation of dust and aerosols. The
primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the last line of defense against
exposure and is mandatory when handling Caracemide.
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PPE Category Specifications

Chemical impermeable gloves (e.qg., nitrile,
) neoprene). Gloves must be inspected before

Hand Protection ] ) )
use and changed regularly, or immediately if

contaminated.

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

For operations that may generate dust or
) ) aerosols, a NIOSH-approved respirator is
Respiratory Protection ] ] ]
required. In case of fire, a self-contained

breathing apparatus should be used.[1]

A lab coat or other suitable protective clothing
) should be worn. In cases of potential splashing,
Body Protection ) ] o
a chemically resistant apron or suit is

recommended.

Emergency Procedures

In the event of accidental exposure, immediate action is critical.
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Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention.[1]

Immediately remove contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Seek medical advice.[1]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o

easy to do. Continue rinsing and consult a

physician.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a poison control

center or doctor immediately.[1]

Operational Plan for Handling Caracemide

A systematic approach to handling Caracemide from receipt to disposal is essential to
maintain a safe laboratory environment.

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Caracemide.

Disposal Plan

All waste containing Caracemide must be treated as hazardous waste.
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Step-by-Step Disposal Procedure:

Segregation: Collect all solid and liquid waste containing Caracemide separately from other
laboratory waste.

o Containment: Place waste in clearly labeled, sealed, and chemically compatible containers.

o Labeling: Affix hazardous waste labels to all containers, clearly identifying the contents as
"Hazardous Waste: Caracemide".

o Storage: Store waste containers in a designated, secure area away from incompatible
materials.

» Disposal Request: Arrange for pickup and disposal by a licensed hazardous waste
management company, following all institutional, local, and national regulations.

Note: Do not dispose of Caracemide down the drain or in regular trash.

Quantitative Data
hvsical and Chemical . f C i

Property Value
Molecular Formula CeH11N304
Molecular Weight 189.17 g/mol
CAS Number 81424-67-1

Note: A comprehensive set of experimentally determined physical properties such as melting
point, boiling point, and solubility for Caracemide is not readily available in the public domain.

Acute Toxicity of a Ceramide Analog

The following data is from an acute toxicity study in nude mice with a single intraperitoneal
injection of a ceramide analog, providing an example of potential toxicological evaluation.
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Dose Group Number of Animals Observations (14 days)
Control (0 mg/kg) N/A No signs of iliness or death
Low Dose (40 mg/kg) N/A No signs of iliness or death
Mid Dose (80 mg/kg) N/A No signs of iliness or death

Elevated hepatic serum

High Dose (120 mg/kg) N/A enzymes, hepatic and heart
tissue damage

Experimental Protocols
Representative Acute Toxicity Study Protocol (Ceramide
Analog)

This protocol provides a general framework for assessing the acute toxicity of a compound like
Caracemide.

Animal Model: Female nude mice (Nu/Nu).

e Dose Groups: Animals are divided into control (vehicle only) and multiple dose groups (e.g.,

low, mid, high dose).
o Administration: A single intraperitoneal injection of the test compound is administered.

o Observation Period: Animals are closely monitored for 14 days for any signs of illness,

distress, or mortality.

o Data Collection: Body weight is recorded regularly. At the end of the study, blood samples
are collected for serum biochemical analysis (e.g., liver and kidney function tests). Tissues
are harvested, fixed in formalin, and processed for histopathological examination.

Signaling and Metabolic Pathways

Caracemide is known to act as a latent form of methyl isocyanate (MIC) in vivo. This metabolic
activation is a critical consideration for its biological activity and toxicity.
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Caracemide
(N-acetyl-N,O-bis[methylcarbamoyl]hydroxylamine)

In vivo Metabolism

Methyl Isocyanate (MIC)
(Reactive Intermediate)

Antitumor Properties and/or
Adverse Side-Effects

Click to download full resolution via product page
Caption: Metabolic activation of Caracemide to Methyl Isocyanate.

As a ceramide analog, Caracemide may also influence cellular signaling pathways regulated
by natural ceramides, which are involved in processes like apoptosis, cell cycle arrest, and
senescence. Further research is needed to elucidate the specific interactions of Caracemide
with these pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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